Cas no 2228659-51-4 (2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine)

• Product Name: 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine
• CAS No: 2228659-51-4
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 6126711
• PubChem ID: 165794288
• Update Time: 2025-06-15

2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine
• 2228659-51-4
• EN300-1995371

• Inchi： 1S/C11H16ClN3/c1-8-5-9(6-11(12)14-8)10-7-13-3-4-15(10)2/h5-6,10,13H,3-4,7H2,1-2H3
• InChI Key： CLVCPWZJHFJOQH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1CNCCN1C

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine

Professional Introduction to 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine (CAS No. 2228659-51-4)

2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine, a compound with the chemical identifier CAS No. 2228659-51-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The molecular structure of this compound, featuring a piperazine ring substituted with a pyridine moiety, makes it a versatile scaffold for designing molecules with specific biological activities.

The pyridine ring in 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine is a key feature that contributes to its pharmacological properties. Pyridine derivatives are widely recognized for their role in various biological processes, and modifications at different positions of the pyridine ring can lead to significant changes in the compound's bioactivity. In this particular compound, the presence of a chlorine atom at the 2-position and a methyl group at the 6-position of the pyridine ring enhances its interaction with biological targets, making it a promising candidate for further investigation.

Recent research has highlighted the importance of piperazine derivatives in the development of new therapeutic agents. Piperazine is a six-membered aromatic heterocycle that contains two nitrogen atoms, which allows it to form multiple hydrogen bonds with biological targets. This property makes piperazine-based compounds highly suitable for use as pharmacophores in drug design. The addition of various substituents to the piperazine ring can modulate its pharmacological profile, leading to compounds with enhanced efficacy and reduced side effects.

The synthesis of 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine involves a series of well-established organic reactions that are commonly used in pharmaceutical chemistry. The introduction of the chloro and methyl groups into the pyridine ring is achieved through nucleophilic substitution and alkylation reactions, respectively. These reactions are typically carried out under controlled conditions to ensure high yield and purity of the final product. The synthesis process also emphasizes the importance of purification techniques such as column chromatography and recrystallization to obtain a compound that meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine has shown promise in preclinical studies as a potential therapeutic agent. The compound exhibits inhibitory activity against various enzymes and receptors that are involved in neurological disorders, making it an attractive candidate for further development. Additionally, its structural features suggest that it may have applications in other therapeutic areas, including oncology and inflammation.

The latest research in medicinal chemistry has focused on optimizing the pharmacological properties of piperazine derivatives through structural modifications. By carefully selecting substituents and exploring different synthetic pathways, chemists have been able to develop compounds with improved bioavailability, selectivity, and metabolic stability. These advancements have laid the foundation for the development of novel drugs that address unmet medical needs.

The role of computational methods in drug design has also been increasingly recognized. Computational tools such as molecular modeling and virtual screening have enabled researchers to predict the binding affinity and pharmacological activity of compounds like 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine before they are synthesized in the laboratory. This approach not only saves time and resources but also allows for the rapid identification of promising candidates for further investigation.

The future prospects for 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine and similar derivatives are bright. As our understanding of biological processes continues to grow, new targets for drug intervention will be identified, providing opportunities for the development of innovative therapies. Furthermore, advancements in synthetic chemistry and computational methods will continue to drive the discovery and optimization of novel pharmacological agents.

In conclusion, CAS No. 2228659-51-4, corresponding to 2-(2-chloro-6-methylpyridin-4-yl)-1-methylpiperazine, is a compound with significant potential in pharmaceutical research and development. Its unique molecular structure and promising biological activity make it an attractive candidate for further investigation. As research in this field progresses, we can expect to see more compounds like this one contributing to the advancement of modern medicine.